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Disclaimer: The following protocol is a representative example based on established methods
for similar 1’7Lu-labeled PSMA inhibitors. As a specific, universally standardized procedure for
177Lu-PSMA-ALB-56 is not publicly available, this document is intended to provide a
foundational methodology for research and development purposes. All procedures should be
performed in a qualified radiopharmaceutical laboratory, adhering to all local regulations and
safety guidelines for handling radioactive materials.

Introduction

Prostate-Specific Membrane Antigen (PSMA) is a well-established target for the diagnosis and
therapy of prostate cancer. 1’/Lu-PSMA-ALB-56 is a promising radiopharmaceutical for
targeted radionuclide therapy, combining a high-affinity PSMA-targeting ligand with the
therapeutic radionuclide Lutetium-177. The albumin-binding moiety, ALB-56, is designed to
enhance the pharmacokinetic properties of the molecule, leading to increased tumor uptake
and retention. This document provides a detailed protocol for the synthesis, quality control, and
data management for the preparation of ’’Lu-PSMA-ALB-56.

Experimental Protocols
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A comprehensive list of necessary materials and reagents is provided in the table below. All

reagents should be of high purity and suitable for pharmaceutical use.

Material/Reagent

Supplier

Grade/Specification

PSMA-ALB-56 Precursor

Commercially available

>95% purity

1771 uCls Solution ITG, NTP High specific activity
Sodium Acetate Buffer Sigma-Aldrich 0.1 M,pH 4.5
Gentisic Acid Sigma-Aldrich Radioprotectant
Sterile Water for Injection USP

C18 Sep-Pak Cartridge Waters

Ethanol USP Grade

0.9% Sodium Chloride USP

The synthesis of ”’Lu-PSMA-ALB-56 involves the chelation of ’’Lu by the PSMA-ALB-56
precursor. The general workflow is depicted in the diagram below.
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Preparation
Prepare PSMA-ALB-56 Precursor Solution Prepare 177LuCls Solution Prepare Acetate Buffer
Add to reaction vial ;Add to reaction vial Add to feaction vial
Radiolgbeling
Y

Incubate at 95°C for 15 min

Cool and proceed

Purififation

C18 Sep-Pak Purification

Collect final product

QualityvC ontrol

Perform Quality Control Tests
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Final Product

Radiochemical Purity > 95%7?
Yes

Sterility Test Passed?

Yes No
Endotoxin Level < 17.5 EU/V?
es No
Release for Use Reject Batch

Click to download full resolution via product page

¢ To cite this document: BenchChem. [Application Notes and Protocols: Standardized
Synthesis of 177Lu-PSMA-ALB-56]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12416903/docs#application-notes-and-protocols-
standardized-synthesis-of-lu-psma-alb-56]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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